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-1-amine

CAS No.: 1030420-69-9

Cat. No.: B1372565

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-
[(cyclopropylmethyl)sulfanyl]ethan-1-amine, a molecule of interest in medicinal chemistry

and drug development. While direct experimental data for this specific compound is limited in

publicly accessible literature, this document, grounded in established chemical principles and

data from analogous structures, presents a scientifically robust exploration of its nomenclature,

proposed synthesis, predicted physicochemical properties, and potential therapeutic

applications. By combining a theoretical framework with practical, field-proven insights, this

guide aims to serve as a valuable resource for researchers investigating novel thioether and

cyclopropylamine-containing scaffolds.

Introduction: The Scientific Rationale
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The confluence of a cyclopropyl ring and a thioether-amine linkage within a single molecular

entity presents a compelling case for its investigation in drug discovery. The cyclopropyl group,

a bioisostere for phenyl rings and other larger groups, is known to enhance metabolic stability

and binding affinity.[1] Thioethers are integral to numerous approved drugs, contributing to a

range of biological activities including antioxidant and anticancer effects.[2] The ethan-1-amine

moiety provides a basic handle for salt formation and further derivatization. This unique

combination of functional groups in 2-[(cyclopropylmethyl)sulfanyl]ethan-1-amine suggests

a rich potential for novel pharmacological profiles.

IUPAC Nomenclature and Chemical Identity
The correct and unambiguous naming of a chemical entity is fundamental for scientific

communication. Following the guidelines set by the International Union of Pure and Applied

Chemistry (IUPAC), the systematic name for the compound with the structure shown below is

2-(cyclopropylmethylsulfanyl)ethanamine[3].

Identifier Value Source

IUPAC Name

2-

(cyclopropylmethylsulfanyl)eth

anamine

American Elements[3]

CAS Number 1030420-69-9 American Elements[3]

Chemical Formula C₆H₁₃NS American Elements[3]

Molecular Weight 131.24 g/mol American Elements[3]

PubChem CID 28693960 American Elements[3]

Proposed Synthesis and Purification
While a specific, published synthesis for 2-[(cyclopropylmethyl)sulfanyl]ethan-1-amine has

not been identified, a robust and scalable synthetic route can be proposed based on well-

established S-alkylation reactions of cysteamine and its derivatives.[4] The following protocol is

a scientifically sound and practical approach for the laboratory-scale synthesis of this

compound.
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Proposed Synthetic Workflow
The proposed synthesis involves the nucleophilic substitution of a cyclopropylmethyl halide

with cysteamine. This is a common and efficient method for the formation of thioether bonds.
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Caption: Proposed workflow for the synthesis of 2-[(cyclopropylmethyl)sulfanyl]ethan-1-
amine.

Detailed Experimental Protocol
Materials:

Cysteamine hydrochloride

Sodium hydroxide

Cyclopropylmethyl bromide

Ethanol (absolute)

Diethyl ether

Magnesium sulfate (anhydrous)

Procedure:

Preparation of the Thiolate: In a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve cysteamine hydrochloride (1.0 eq) in absolute ethanol. To this

solution, add a solution of sodium hydroxide (2.0 eq) in ethanol dropwise at 0 °C. The

formation of the sodium thiolate is an exothermic reaction.

S-Alkylation: To the freshly prepared sodium thiolate solution, add cyclopropylmethyl bromide

(1.05 eq) dropwise at room temperature.

Reaction Monitoring: The reaction mixture is stirred at reflux for 4-6 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Workup: After completion of the reaction, the solvent is removed under reduced pressure.

The residue is taken up in water and extracted with diethyl ether (3 x 50 mL). The combined

organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

Purification: The solvent is removed from the filtrate under reduced pressure to yield the

crude product. The final product can be purified by vacuum distillation or column
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chromatography on silica gel.

Predicted Physicochemical Properties
The physicochemical properties of a compound are critical for its development as a drug

candidate. While experimental data for 2-[(cyclopropylmethyl)sulfanyl]ethan-1-amine is not

readily available, we can predict its properties based on its structure and by analogy to similar

molecules.

Property
Predicted

Value/Characteristic
Justification

Physical State Colorless to pale yellow liquid
Based on similar low molecular

weight amines and thioethers.

Boiling Point 150-170 °C

Estimated based on the boiling

points of related compounds

like 2-cyclopropylethanamine

(89 °C) and the presence of

the thioether linkage which

increases molecular weight

and van der Waals forces.[1]

Solubility

Soluble in organic solvents

(ethanol, dichloromethane).

Moderately soluble in water.

The amine group can form

hydrogen bonds with water,

but the hydrocarbon portion of

the molecule will limit its

aqueous solubility.

pKa 9-10

The primary amine group is

expected to have a pKa in this

range, similar to other primary

alkyl amines.

LogP 1.5 - 2.5

The presence of the

cyclopropyl and ethyl groups

will contribute to its lipophilicity.
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Spectroscopic Characterization
The structural elucidation of the synthesized compound would rely on a combination of

spectroscopic techniques. The following are the expected spectral data for 2-
[(cyclopropylmethyl)sulfanyl]ethan-1-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:

~0.1-0.5 ppm (m, 4H): CH₂ protons of the cyclopropyl ring.

~0.8-1.2 ppm (m, 1H): CH proton of the cyclopropyl ring.

~2.5-2.7 ppm (t, 2H): CH₂ protons adjacent to the sulfur atom.

~2.8-3.0 ppm (t, 2H): CH₂ protons adjacent to the amine group.

~1.5-2.0 ppm (br s, 2H): NH₂ protons (exchangeable with D₂O).

~2.4 ppm (d, 2H): CH₂ protons of the cyclopropylmethyl group.

¹³C NMR:

~4-8 ppm: CH₂ carbons of the cyclopropyl ring.

~10-15 ppm: CH carbon of the cyclopropyl ring.

~35-40 ppm: CH₂ carbon adjacent to the sulfur atom.

~40-45 ppm: CH₂ carbon adjacent to the amine group.

~40-45 ppm: CH₂ carbon of the cyclopropylmethyl group.

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Intensity Assignment

3300-3400 Medium, Broad N-H stretch (primary amine)

2850-2960 Strong C-H stretch (aliphatic)

1590-1650 Medium N-H bend (scissoring)

1400-1470 Medium C-H bend

650-700 Weak C-S stretch

Mass Spectrometry (MS)
Expected Molecular Ion (M⁺): m/z = 131.08

Major Fragmentation Patterns: Fragmentation would likely involve cleavage of the C-S and

C-N bonds, as well as loss of the cyclopropylmethyl group.

Potential Applications in Drug Development
The unique structural motifs of 2-[(cyclopropylmethyl)sulfanyl]ethan-1-amine suggest its

potential as a scaffold for the development of novel therapeutic agents in several key areas.

Anticancer Activity
Both cyclopropylamines and thioethers are found in compounds with demonstrated anticancer

properties.[2] The cyclopropyl group can impart conformational rigidity, potentially leading to

higher binding affinities with biological targets. The thioether linkage can be a site for metabolic

oxidation, which can be exploited in pro-drug strategies.

Antioxidant Properties
Thioethers are known to possess antioxidant activity, primarily through their ability to be

oxidized to sulfoxides and sulfones, thereby quenching reactive oxygen species (ROS).[5] This

property could be valuable in the development of drugs for diseases associated with oxidative

stress.

Antimicrobial Agents

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1372565/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-cyclopropylmethyl-sulfanyl-ethan-1-amine
https://www.researchgate.net/publication/352403147_Thioethers_An_Overview
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959603/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The development of new antimicrobial agents is a critical area of research. The lipophilic nature

of the cyclopropyl group combined with the basic amine could facilitate membrane disruption in

bacteria, a common mechanism of action for antimicrobial compounds.
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Caption: Potential therapeutic applications of the core scaffold.

Conclusion and Future Directions
This technical guide has provided a comprehensive, albeit theoretical, overview of 2-
[(cyclopropylmethyl)sulfanyl]ethan-1-amine. By leveraging data from analogous compounds

and established chemical principles, we have proposed a viable synthetic route, predicted its

physicochemical and spectroscopic properties, and outlined its potential applications in drug

discovery. The next logical steps for researchers interested in this molecule would be to

execute the proposed synthesis, perform a thorough experimental characterization to validate

the predictions made herein, and to initiate biological screening to explore its therapeutic

potential. The unique combination of a cyclopropyl ring and a thioether-amine linkage makes 2-
[(cyclopropylmethyl)sulfanyl]ethan-1-amine a promising starting point for the development

of novel and effective therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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